Cas no 1093397-15-9 (Methyl-2-formylpyrimidine-5-carboxylate)

Methyl-2-formylpyrimidine-5-carboxylate structure
1093397-15-9 structure
Product Name:Methyl-2-formylpyrimidine-5-carboxylate
CAS No:1093397-15-9
MF:C7H6N2O3
MW:166.13414144516
CID:2109289
Update Time:2023-08-04

Methyl-2-formylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-formylpyrimidine-5-carboxylate
    • RDKPAGIQZAZQRJ-UHFFFAOYSA-N
    • Methyl-2-formylpyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylic acid, 2-formyl-, methyl ester
    • Inchi: 1S/C7H6N2O3/c1-12-7(11)5-2-8-6(4-10)9-3-5/h2-4H,1H3
    • InChI Key: RDKPAGIQZAZQRJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=C(C=O)N=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Topological Polar Surface Area: 69.2

Methyl-2-formylpyrimidine-5-carboxylate Pricemore >>

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